4-{[(E)-biphenyl-4-ylmethylidene]amino}-5-(5-phenyl-1H-pyrazol-3-yl)-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C24H18N6S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 4-[(E)-(4-phenylphenyl)methylideneamino]-3-(3-phenyl-1H-pyrazol-5-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C24H18N6S/c31-24-29-28-23(22-15-21(26-27-22)20-9-5-2-6-10-20)30(24)25-16-17-11-13-19(14-12-17)18-7-3-1-4-8-18/h1-16H,(H,26,27)(H,29,31)/b25-16+
• InChI Key: WDNCVTUNCNIFGO-PCLIKHOPSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)/C=N/N3C(=NNC3=S)C4=CC(=NN4)C5=CC=CC=C5
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C=NN3C(=NNC3=S)C4=CC(=NN4)C5=CC=CC=C5

Description

This compound belongs to the 1,2,4-triazole-3-thiol class, characterized by a Schiff base moiety (E-biphenyl-4-ylmethylidene) at position 4 and a 5-phenyl-1H-pyrazol-3-yl substituent at position 3. The triazole-thiol scaffold is known for its diverse biological activities, including antimicrobial, anticancer, and antioxidant properties . The pyrazole ring contributes to hydrogen bonding and structural rigidity.

Chemical Reactions Analysis

Thiol Group Reactivity

The thiol (-SH) group at position 3 of the triazole ring undergoes characteristic nucleophilic substitution and oxidation reactions:

• Alkylation : Reaction with ethyl chloroacetate in DMF produces ethyl 2-((4-phenyl-5-(2-(phenylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)acetate , a key intermediate for synthesizing bioactive hydrazones .

• Oxidation : Under oxidative conditions (e.g., H₂O₂/AcOH), the thiol group oxidizes to form disulfide bridges or sulfonic acid derivatives, enhancing biological activity .

Table 1: Thiol-Derived Reactions

Reaction Type	Reagents/Conditions	Product	Yield	Reference
Alkylation	Ethyl chloroacetate, DMF, TEA	Thioether derivative	80%
Oxidation	30% H<sub>2</sub>O<sub>2</sub>, AcOH, 60°C	Sulfoxide/sulfone derivatives	—

Triazole Ring Functionalization

The 1,2,4-triazole core participates in cyclization and coordination chemistry:

• Cycloaddition : Reacts with arylidene malononitrile to form 1,2,4-triazolidine-3-thione derivatives via thiosemicarbazide intermediates .

• Metal Coordination : The N and S atoms coordinate with transition metals (e.g., Cu²⁺, Fe³⁺), forming complexes studied for catalytic or antimicrobial applications .

Table 2: Triazole Ring Reactions

Reaction Type	Reagents/Conditions	Product	Yield	Reference
Cyclization	Arylidene malononitrile, EtOH	5-(4-Chlorophenyl)-1,2,4-triazolidine-3-thione	89–91%
Coordination	CuCl<sub>2</sub>, MeOH	Cu(II)-triazole-thiol complex	—

Pyrazole Ring Modifications

The 5-phenylpyrazole subunit undergoes electrophilic substitution and cross-coupling:

• Nitration : Treatment with HNO₃/H₂SO₄ introduces nitro groups at the pyrazole’s 4-position, enhancing electron-withdrawing effects .

• Suzuki Coupling : Palladium-catalyzed coupling with aryl boronic acids generates biphenyl-pyrazole hybrids .

Imine (Schiff Base) Reactivity

The E-configuration of the biphenyl-imine linkage allows for:

• Hydrolysis : Acidic conditions (H₂SO₄/H₂O) cleave the imine bond, yielding 4-amino-5-(5-phenyl-1H-pyrazol-3-yl)-4H-1,2,4-triazole-3-thiol and biphenyl-4-carbaldehyde .

• Reduction : NaBH₄ reduces the imine to a secondary amine, altering electronic properties.

Table 3: Imine-Specific Reactions

Reaction Type	Reagents/Conditions	Product	Yield	Reference
Hydrolysis	H<sub>2</sub>SO<sub>4</sub>, H<sub>2</sub>O, reflux	Biphenyl-4-carbaldehyde + triazole-amine	79%
Reduction	NaBH<sub>4</sub>, MeOH	Secondary amine derivative	—

Biological Activity-Driven Reactions

The compound’s hybrid structure enables interactions with biological targets:

• Enzyme Inhibition : The thiol and triazole groups chelate Zn²⁺ in metalloenzymes (e.g., carbonic anhydrase), inhibiting activity .

• Antimicrobial Hybrids : Coupling with hydrazones or oxadiazoles via the thiol group enhances activity against Staphylococcus aureus (MIC = 2.13 µg/mL) .

Mechanistic Insights

• Alkylation : Proceeds via SN² mechanism, with the thiolate ion attacking electrophilic carbons .

• Oxidative Cyclization : Involves radical intermediates mediated by NH₄Fe(SO₄)₂·12H₂O, forming fused heterocycles .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The compound is compared to structurally related 1,2,4-triazole-3-thiol derivatives (Table 1). Key variations include substituents on the triazole ring, which influence electronic properties, solubility, and bioactivity.

Key Observations:

Substituent Effects on Bioactivity: Biphenyl vs. Fluorophenyl/Pyridinyl: The biphenyl group in the target compound may enhance π-π interactions with biological targets compared to smaller substituents (e.g., fluorophenyl in ). This could improve binding affinity in anticancer applications, as seen in structurally related Schiff bases . Pyrazole vs.

Synthetic Approaches: The target compound likely follows a two-step synthesis: (i) condensation of biphenyl-4-carbaldehyde with 4-amino-5-(5-phenylpyrazol-3-yl)-4H-1,2,4-triazole-3-thiol, and (ii) cyclization under acidic conditions. Similar methods are reported for analogs using NaOH/MeOH systems and alkyl halides .

Tautomerism and Stability :

• Thiol-thione tautomerism is common in triazole derivatives. Computational studies on related oxadiazole-thiones (e.g., ) suggest the thione form is energetically favored (ΔG ≈ 9–12 kcal/mol), which may stabilize the target compound in biological systems.

The biphenyl group could further enhance cytotoxicity by promoting DNA intercalation or kinase inhibition.

Q & A

Q. What are the optimal synthetic routes for preparing this compound?

The synthesis involves multi-step protocols, including cyclization, formylation, and acylation. For example:

• Step 1 : Cyclization of hydrazine derivatives with carbonyl compounds to form the pyrazole core.
• Step 2 : Condensation with biphenyl-4-carbaldehyde to introduce the benzylideneamino group.
• Step 3 : Thiolation via reaction with Lawesson’s reagent or phosphorus pentasulfide . Key intermediates, such as 5-chloro-3-methyl-1-substituted-1H-pyrazole-4-carbonyl chloride, require controlled conditions (e.g., anhydrous solvents, 60–80°C) .

Step	Reagents/Conditions	Yield (%)	Reference
1	Hydrazine, EtOH, reflux	65–75
2	Biphenyl-4-carbaldehyde, acetic acid	80–85
3	Lawesson’s reagent, toluene, 80°C	70

Q. Which spectroscopic techniques are effective for characterization?

• 1H/13C NMR : Assign signals for the triazole-thiol (δ ~13.5 ppm for SH) and pyrazole protons (δ 6.5–8.5 ppm for aromatic regions) .
• IR : Confirm thiol (2550–2600 cm⁻¹) and C=N (1600–1650 cm⁻¹) groups .
• LC-MS : Validate molecular weight (e.g., [M+H]+ at m/z 461) .

Q. How is X-ray crystallography applied to determine its molecular structure?

• Use SHELXL for refinement (high-resolution data, R-factor < 0.05) and ORTEP-3 for visualization .
• Key parameters: Twinning analysis for disordered regions, hydrogen-bonding networks (e.g., S–H···N interactions) .

Advanced Research Questions

Q. How to resolve contradictions in biological activity data across assays?

• Case Study : In antioxidant assays (DPPH), substituents like methyl vs. ethyl groups yield varying IC50 values (e.g., 45 µM vs. 62 µM). Use dose-response curves and statistical validation (ANOVA) to confirm trends .
• Troubleshooting : Control solvent polarity (e.g., DMSO vs. EtOH) to address solubility-driven discrepancies .

Q. What computational methods predict the compound’s reactivity?

• DFT Calculations : Optimize geometry at B3LYP/6-31G* level to analyze electron density at the triazole-thiol group (nucleophilic sites) .
• Molecular Docking : Simulate binding to target enzymes (e.g., COX-2) using AutoDock Vina; validate with experimental IC50 correlations .

Q. How to design derivatives for enhanced pharmacological activity?

• SAR Insights :

• Alkyl groups at the triazole N-position improve lipophilicity (logP ↑) but reduce aqueous solubility.
• Electron-withdrawing substituents (e.g., -CF3) on the biphenyl moiety enhance electrophilic reactivity .
  • Screening Pipeline :

Derivative	Modification	Bioactivity (IC50, µM)
A	-CH3	45 (DPPH)
B	-CF3	28 (DPPH)

Q. How to address crystallographic disorder in structural analysis?

• Refinement Strategy : Apply TWIN/BASF commands in SHELXL to model split positions (e.g., biphenyl torsional angles) .
• Validation : Check Rint (< 0.05) and electron density residuals (Δρ < 0.3 eÅ⁻³) .

Methodological Notes

• Data Contradictions : Cross-validate NMR assignments with 2D experiments (HSQC, HMBC) to resolve signal overlap .
• Reaction Optimization : Use design-of-experiment (DoE) approaches to maximize yield in acylation steps .